Cas no 2229191-78-8 (3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine
• CAS No: 2229191-78-8
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6449620
• PubChem ID: 165863680
• Update Time: 2025-10-30

3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine
• 3-[(7-chloro-1,3-dioxaindan-5-yl)methyl]pyrrolidine
• 2229191-78-8
• EN300-1988414

• Inchi： 1S/C12H14ClNO2/c13-10-4-9(3-8-1-2-14-6-8)5-11-12(10)16-7-15-11/h4-5,8,14H,1-3,6-7H2
• InChI Key： CYDJNJHLEZAWQU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)CC1CNCC1)OCO2

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine

Introduction to 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine (CAS No. 2229191-78-8)

3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229191-78-8, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a 7-chloro-1,3-dioxaindan moiety and a methylpyrrolidine group contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various synthetic and pharmacological explorations.

The compound's structure is highly intriguing, featuring a rigid dioxaindan ring system that enhances its stability and bioavailability. The incorporation of a chloro substituent at the 7-position introduces electrophilic characteristics, facilitating various chemical transformations. These attributes make 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine particularly useful in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The pyrrolidine ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets effectively. The combination of this motif with the dioxaindan scaffold in 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine suggests promising interactions with biological systems, warranting further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine offer a rich scaffold for medicinal chemists to modify and optimize for specific biological activities. The flexibility provided by the pyrrolidine ring allows for conformational adjustments that can enhance binding affinity to target proteins or enzymes. This adaptability is crucial in developing molecules with improved pharmacokinetic profiles.

The dioxaindan moiety, on the other hand, contributes to the compound's overall stability and lipophilicity, which are critical factors in drug formulation and delivery. By incorporating this group, researchers can fine-tune the compound's solubility and metabolic resistance, making it more suitable for therapeutic applications. These properties are particularly relevant in designing drugs that require prolonged circulation or targeted release within biological systems.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such complex molecules. Molecular modeling techniques can predict how 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine interacts with biological targets at the atomic level. These insights are invaluable for guiding synthetic modifications aimed at enhancing potency and selectivity. By leveraging computational tools, researchers can accelerate the discovery process and reduce experimental costs.

In addition to its structural advantages, 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine exhibits interesting physicochemical properties that make it suitable for various applications. For instance, its moderate polarity and ability to form hydrogen bonds with biological molecules suggest potential use in designing receptor modulators or enzyme inhibitors. These characteristics are particularly relevant in addressing complex diseases that require multifaceted therapeutic approaches.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the chloro substituent at the 7-position of the dioxaindan ring is a critical step that influences subsequent functionalization. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for industrial applications.

Ongoing research is exploring the pharmacological profile of 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine through both in vitro and in vivo studies. Preliminary findings indicate promising interactions with certain biological pathways, suggesting potential therapeutic benefits. These studies are crucial for validating the compound's efficacy and safety before moving into clinical trials. The integration of interdisciplinary approaches ensures a comprehensive understanding of its pharmacological effects.

The impact of such compounds on drug development extends beyond mere molecular interactions. The insights gained from studying 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine contribute to broader advancements in medicinal chemistry principles. By understanding how different structural motifs influence biological activity, researchers can develop more effective strategies for designing novel therapeutics.

In conclusion, 3-(7-chloro-1,3-dioxaindan-5-yl)methylpyrrolidine (CAS No. 2229191-78-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure combines stability with reactivity, making it a valuable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping future drug development efforts.